N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide

Specification

• CAS No.: 2034251-52-8
• Molecular Formula: C22H20N4O5
• Molecular Weight: 420.425
• IUPAC Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(4-oxoquinazolin-3-yl)propanamide
• Standard InChI: InChI=1S/C22H20N4O5/c27-19(10-11-25-14-23-17-9-5-4-8-16(17)21(25)29)24-18(15-6-2-1-3-7-15)12-26-20(28)13-31-22(26)30/h1-9,14,18H,10-13H2,(H,24,27)
• Standard InChI Key: XWWVGBWPZPMYEG-UHFFFAOYSA-N
• SMILES: C1C(=O)N(C(=O)O1)CC(C2=CC=CC=C2)NC(=O)CCN3C=NC4=CC=CC=C4C3=O

Introduction

N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide is a complex organic compound with a molecular formula of C$_{22}$H$_{20}$N$_{4}$O$_{5}$ and a molecular weight of 420.4 g/mol. This compound combines structural elements from both oxazolidinone and quinazolinone moieties, which are known for their diverse biological activities.

Synthesis and Chemical Reactions

The synthesis of compounds containing oxazolidinone and quinazolinone moieties typically involves multi-step organic reactions. These may include the formation of the oxazolidinone ring through the reaction of an amino acid derivative with a carbonyl compound, followed by the introduction of the quinazolinone moiety through appropriate coupling reactions.

Biological Activities

While specific biological activities of N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide have not been extensively reported, compounds with similar structural motifs have shown potential in various therapeutic areas. For instance, oxazolidinone derivatives have been explored for their antiviral properties, and quinazolinone derivatives have been studied for their anti-inflammatory and COX-2 inhibitory activities.

Research Findings and Future Directions

Given the structural complexity and potential biological relevance of N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide, further research is warranted to explore its pharmacological properties. This could involve in vitro and in vivo studies to assess its efficacy and safety as a potential therapeutic agent.